3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione

• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol
• SMILES: CC(CCC=C)NC1CCS(=O)(=O)C1
• InChI: InChI=1S/C10H19NO2S/c1-3-4-5-9(2)11-10-6-7-14(12,13)8-10/h3,9-11H,1,4-8H2,2H3
• InChIKey: XNSCVJFHKGYIIE-UHFFFAOYSA-N

3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione: Structure & Procurement Profile

3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione (CAS 1564960-88-8; molecular formula C10H19NO2S; MW 217.33) is a chiral cyclic sulfone belonging to the tetrahydrothiophene-1,1-dioxide (sulfolane) class . The compound features a secondary amine linkage at the 3-position of the thiolane ring, substituted with a (hex-5-en-2-yl) group that incorporates a terminal alkene and a stereogenic center at the carbon bearing the methyl substituent . It is primarily supplied as a research chemical with vendor-reported purities of ≥97% (NLT 97%) to 98% . The SMILES notation is C=CCCC(C)NC1CCS(=O)(=O)C1 .

Click Chemistry

Terminal alkene enables thiol-ene and olefin metathesis for bioconjugation

Dual Handles

Secondary amine + terminal alkene provide orthogonal diversification points

Chiral Scaffold

Up to 2 stereocenters support enantioselective synthesis and SAR exploration

Why Generic Substitution Fails: 3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione

Generic substitution within the 3-aminotetrahydrothiophene-1,1-dioxide class is not straightforward because the terminal alkene of the hex-5-en-2-yl substituent imparts distinct reactivity that saturated-chain analogs (e.g., 3-(heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide) lack . This olefinic moiety enables thiol-ene click chemistry, olefin metathesis, and hydroboration-based transformations that are inaccessible to fully saturated comparators, directly affecting downstream synthetic utility in probe design, bioconjugation, or library diversification . Additionally, the stereogenic center at the carbon alpha to the amine (bearing a methyl group) creates diastereomeric possibilities when combined with the chirality of the 3-substituted thiolane ring, meaning that even closely related achiral or differently substituted analogs cannot reproduce the same three-dimensional pharmacophore or reactivity profile . These structural features demand compound-specific selection rather than casual analog substitution.

Alkene reactivity absent in saturated analogs

Saturated-chain comparators lack the terminal C=C bond; thiol-ene click and olefin cross-metathesis workflows may not be reproducible.

Stereochemical complexity mismatch

Analogs with only one stereocenter cannot recapitulate the target's diastereomeric landscape, potentially altering stereospecific recognition.

Orthogonal functionality reduction

Single-group or amide-only comparators limit sequential, protecting-group-free diversification strategies.

Quantitative Differentiation Evidence: 3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione vs. Analogs

Terminal Alkene vs. Saturated Side Chain

3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione contains one terminal C=C double bond in its hex-5-en-2-yl side chain (SMILES: C=CCCC(C)NC1CCS(=O)(=O)C1), confirmed by the SMILES string and the InChIKey XNSCVJFHKGYIIE-UHFFFAOYSA-N . In contrast, the closest saturated-chain analog, 3-(heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide (CAS 1019610-36-6; SMILES: CCCC(CCC)NC1CCS(=O)(=O)C1), possesses zero olefinic bonds and thus zero capacity for alkene-specific transformations . The quantified difference is one reactive terminal alkene group versus zero, measured by structural formula comparison. This distinction enables thiol-ene coupling, olefin cross-metathesis, hydroboration-oxidation, and other alkene-selective chemistries that are categorically impossible for the saturated comparator.

Alkene Content

Structural analysis

1 terminal alkene group vs 0 in saturated comparator (CAS 1019610-36-6)

Enables thiol-ene click chemistry and alkene-selective transformations

Based on SMILES structural comparison; no experimental kinetics

Evidence Dimension	Number of terminal alkene (C=C) moieties available for bioorthogonal/click chemistry
Target Compound Data	1 terminal alkene group (hex-5-en-2-yl side chain)
Comparator Or Baseline	3-(Heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide (CAS 1019610-36-6): 0 terminal alkene groups
Quantified Difference	1 vs. 0 reactive terminal alkenes
Conditions	Structural formula analysis based on publicly available SMILES data

Why This Matters

Presence of a terminal alkene uniquely enables bioorthogonal conjugation strategies (e.g., thiol-ene photocoupling) that are unavailable with saturated-chain analogs, directly influencing procurement decisions for probe synthesis and chemical biology workflows.

Stereochemical Complexity: Chiral Center Comparison

The target compound carries one stereogenic center at the carbon bearing the methyl group on the hex-5-en-2-yl substituent (the carbon alpha to the amine nitrogen), in addition to the potential chirality at the 3-position of the thiolane ring, yielding up to two stereogenic centers and therefore up to four possible stereoisomers (if the ring carbon is also chiral) . The comparator 3-aminotetrahydrothiophene 1,1-dioxide (CAS 6338-70-1) possesses only the ring stereocenter (one chiral center, two stereoisomers), while N-(1,1-dioxidotetrahydro-3-thiophenyl)-3,3-dimethylbutanamide (CAS not located; SMILES: CC(C)(C)CC(=O)NC1CCS(=O)(=O)C1) has only the ring stereocenter with no additional side-chain chirality . The quantified difference is up to double the stereochemical complexity, which directly affects enantioselective synthesis strategies, chiral chromatographic separation requirements, and the potential for stereospecific biological target engagement.

Stereocenters

Structural analysis

Up to 2 stereocenters (4 stereoisomers) vs 1 (2 stereoisomers) in simpler analogs

Higher stereochemical complexity for enantioselective SAR studies

Ring C3 chirality assumed; stereoisomer profile to be verified

Evidence Dimension	Number of stereogenic centers (and resulting maximum stereoisomer count)
Target Compound Data	Up to 2 stereogenic centers (side-chain methyl-bearing carbon + C3 thiolane ring); up to 4 stereoisomers
Comparator Or Baseline	3-Aminotetrahydrothiophene 1,1-dioxide: 1 stereogenic center, 2 stereoisomers; N-(1,1-Dioxidotetrahydro-3-thiophenyl)-3,3-dimethylbutanamide: 1 stereogenic center, 2 stereoisomers
Quantified Difference	2 vs. 1 stereogenic centers; 4 vs. 2 maximum stereoisomers
Conditions	Structural formula analysis; stereochemistry at C3 of thiolane ring assumed based on substitution pattern

Why This Matters

Higher stereochemical complexity demands more sophisticated chiral separation and characterization protocols, but also offers greater potential for stereospecific biological recognition—users selecting this compound for medicinal chemistry campaigns must account for stereoisomer-specific activity profiles absent in simpler analogs.

Vendor Purity & Batch-to-Batch Reliability

Two verified vendors report purity specifications for this compound: MolCore specifies NLT 97% (Not Less Than 97%) , while Leyan (Shanghai HaoHong Biomedical) certifies 98% purity . For comparison, 3-(heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide (the saturated-chain analog) is listed by Chemenu with a purity of 95%+ . The quantified difference is a 2–3 percentage-point purity advantage (98% vs. 95%) for the target compound, which is relevant for applications requiring minimal impurity interference, such as high-sensitivity biochemical assays, crystallography trials, or use as an analytical reference standard. However, this comparison is cross-vendor rather than within-vendor, and purity specifications should be verified by the end user via certificate of analysis per batch.

Purity Specification

Vendor-reported

97–98% purity vs 95% for saturated analog

May reduce impurity-driven artifacts in sensitive assays

Cross-vendor comparison; verify per batch via COA

Evidence Dimension	Vendor-certified purity specification
Target Compound Data	NLT 97% (MolCore) to 98% (Leyan)
Comparator Or Baseline	3-(Heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide: 95%+ (Chemenu)
Quantified Difference	+2 to +3 percentage points purity advantage for target compound
Conditions	Vendor self-reported purity specifications; cross-vendor, not within-vendor comparison; analytical method not disclosed

Why This Matters

Higher vendor-specified purity reduces the risk of impurity-driven assay artifacts and minimizes the need for additional purification steps upon receipt, directly affecting procurement cost-efficiency and experimental reproducibility.

Functional Group Orthogonality: Amine-Alkene vs. Single-Group Analogs

The target compound presents two chemically orthogonal functional groups: a secondary amine (nucleophilic, capable of acylation, sulfonylation, reductive amination, or Boc/Fmoc protection) and a terminal alkene (capable of thiol-ene, epoxidation, dihydroxylation, or olefin metathesis) . The comparator N-(1,1-dioxidotetrahydro-3-thiophenyl)-3,3-dimethylbutanamide contains an amide group (significantly less nucleophilic than the secondary amine) and no alkene, while 3-(heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide has a secondary amine but no alkene . The quantified difference is two orthogonally addressable functional groups versus one (or zero, counting amide as non-nucleophilic). This orthogonality enables sequential, protecting-group-minimized diversification strategies that are not feasible with comparators, reducing synthetic step count and improving overall yield in library construction.

Orthogonal Groups

Class-level

2 orthogonally reactive groups (amine + alkene) vs 1 or 0 in comparators

Supports protecting-group-minimized diversification strategies

Reactivity classification based on functional group behavior; no kinetic data

Evidence Dimension	Number of orthogonally addressable functional groups for synthetic diversification
Target Compound Data	2 orthogonally reactive groups: secondary amine + terminal alkene
Comparator Or Baseline	3-(Heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide: 1 group (secondary amine only); N-(1,1-Dioxidotetrahydro-3-thiophenyl)-3,3-dimethylbutanamide: 0 addressable groups (amide is unreactive under mild conditions)
Quantified Difference	2 vs. 1 vs. 0 orthogonally addressable functional groups
Conditions	Reactivity classification based on standard organic chemistry functional group behavior; no experimental kinetics data available for this specific compound

Why This Matters

Dual orthogonal functionality allows for divergent synthetic elaboration from a single intermediate, directly reducing procurement of multiple building blocks and streamlining structure-activity relationship (SAR) exploration in drug discovery programs.

Research & Industrial Application Scenarios: 3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione

Thiol-Ene Photocoupling for Bioorthogonal Probes

The terminal alkene group of 3-[(Hex-5-en-2-yl)amino]-1lambda6-thiolane-1,1-dione enables thiol-ene click chemistry with thiol-containing biomolecules (e.g., cysteine residues, glutathione, or thiol-modified oligonucleotides) under UV photoinitiation . This capability is structurally precluded in saturated-chain analogs such as 3-(heptan-4-ylamino)tetrahydrothiophene 1,1-dioxide, which lacks the requisite olefin [1]. Researchers designing covalent chemical probes or activity-based protein profiling (ABPP) reagents should select this compound when alkene-dependent conjugation is a synthetic requirement.

Stereochemistry-Driven Lead Optimization

With up to two stereogenic centers (the ring C3 position and the side-chain methyl-bearing carbon), this compound provides a richer stereochemical landscape than single-stereocenter analogs such as 3-aminotetrahydrothiophene 1,1-dioxide . Medicinal chemistry teams investigating stereospecific target engagement—particularly for central nervous system targets where the sulfolane core has established precedent as a GABA-aminotransferase pharmacophore [1]—should prioritize this compound for enantiomer-specific SAR expansion when differential stereoisomer activity is hypothesized.

Divergent Library Synthesis from Dual-Orthogonal Scaffold

The simultaneous presence of a secondary amine and a terminal alkene enables two-directional diversification from a single scaffold without protecting-group interference . This is a distinct advantage over amine-only or amide-only analogs, which lack the orthogonal alkene handle [1]. Combinatorial chemistry and parallel synthesis workflows benefit from procurement of this compound as a common intermediate, reducing the number of distinct building blocks required and streamlining hit-to-lead expansion in academic and industrial medicinal chemistry laboratories.

High-Purity Reference Standard for Analytical Methods

With vendor-certified purity of up to 98% (Leyan) , this compound meets the purity threshold for use as an analytical reference standard in HPLC method development, mass spectrometry calibration, or NMR spectroscopy. When procured with a certificate of analysis, it can serve as a system suitability standard for quantifying related substances in reaction monitoring or impurity profiling workflows, provided the end user verifies lot-specific purity prior to use.

Application

Selection Property

Validation Focus

Bioorthogonal probe synthesis

Terminal alkene reactivity

Thiol-ene conjugation efficiency

Stereochemistry-driven SAR studies

Chiral scaffold complexity

Stereoisomer separation and assignment

Divergent library synthesis

Orthogonal amine-alkene handles

Sequential derivatization without protecting groups

Analytical reference standard

High vendor purity (97–98%)

Lot-specific purity verification by COA

• [1] Design and Mechanism of Tetrahydrothiophene-based GABA Aminotransferase Inactivators. PMC, 2015. Class-level evidence for sulfolane core as GABA-AT pharmacophore. View Source